Cas no 2282653-53-4 (Tofacitinib Impurity 37)

Tofacitinib Impurity 37 structure
Tofacitinib Impurity 37 structure
Product Name:Tofacitinib Impurity 37
CAS No:2282653-53-4
MF:C8H9ClN4
MW:196.63685965538
CID:4761796
Update Time:2023-11-28

Tofacitinib Impurity 37 Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (ACI)
    • Tofacitinib Impurity 37
    • Inchi: 1S/C8H9ClN4/c1-13(2)7-5-3-4-10-6(5)11-8(9)12-7/h3-4H,1-2H3,(H,10,11,12)
    • InChI Key: WVYCWOYEBUYZPE-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N(C)C)C2=C(NC=C2)N=1

Tofacitinib Impurity 37 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, rt
Reference
Design, synthesis and biological evaluation of sphingosine-1-phosphate receptor 2 antagonists as potent 5-FU-resistance reversal agents for the treatment of colorectal cancer
Luo, Dongdong; Zhang, Yuhang; Yang, Shuang; Tian, Xiaochen; Lv, Yan; et al, European Journal of Medicinal Chemistry, 2021, 225,

Tofacitinib Impurity 37 Raw materials

Tofacitinib Impurity 37 Preparation Products

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